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Compound Focus: Ansofaxine hydrochloride

CAS No.: 916918-84-8

Cat. No.: S007029

Mechanism of Action & Neurochemical Profile

Ansofaxine hydrochloride is a novel chemical entity developed as a triple reuptake inhibitor (TRI),
meaning it simultaneously inhibits the serotonin transporter (SERT), norepinephrine transporter (NET), and
dopamine transporter (DAT) [1] [2] [3]. This action increases the extracellular levels of serotonin (5-HT),

norepinephrine (NE), and dopamine (DA) in the brain.
The tables below summarize the key in vitro and in vivo data that define its neurochemical profile.

Table 1: In Vitro Binding Affinity and Reuptake Inhibition of Ansofaxine

Binding Affinity = Reuptake Inhibition
(Ki, nM) (ICs0, NM)

Target Transporter Source | Context

Serotonin (SERT) 1,330 £ 82.5[1] 31.4+£0.4t0 723 nM Human SERT protein / CHO cells

[1] [2] [4] expressing human SERT
Norepinephrine 2,200 + 278 [1] 586.7 + 83.6 to 763 Human NET protein / CHO cells
(NET) nM [1] [2] [4] expressing human NET
Dopamine (DAT) 227 £ 21.7 [1] 491 t0 733.2+10.3 Human DAT protein / CHO cells
nM [1] [2] [4] expressing human DAT
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Table 2: Key In Vivo Neurochemical and Pharmacokinetic Findings

Experimental

Parameter Findin
g Model
Increased Significantly increased extracellular levels of DA, NE, Rat brain
Monoamines and 5-HT in the striatum after acute and chronic (microdialysis)
administration [5] [3].
DA Increase vs. The ability to increase extracellular DA levels is Rat brain
Desvenlafaxine approximately 2 to 3 times stronger than (microdialysis)
desvenlafaxine [5].
Brain Distribution Rapidly absorbed and selectively distributed into the Rat tissue
hypothalamus at high concentrations [3]. distribution study
Conversion to Quickly converted to the active metabolite O- Rat
Metabolite desvenlafaxine (ODV) by esterases in vivo [3]. pharmacokinetic
study

Experimental Evidence and Protocols

The characterization of Ansofaxine's neurochemical profile relies on several key experimental approaches.

The workflow below outlines the process from in vitro assessment to in vivo validation.
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Experimental workflow for profiling Ansofaxine, from in vitro target identification to in vivo functional and

kinetic validation.

In Vitro Binding and Functional Assays

These experiments establish the direct interaction of Ansofaxine with the human monoamine transporters.

¢ Binding Affinity Assay: The affinity (Ki) of Ansofaxine for human DAT, NET, and SERT proteins was
determined using a radioligand membrane binding assay [3]. The protocol involves incubating the
transporter proteins with Ansofaxine and a radioactive ligand, then calculating binding affinity by
comparing the displacement of the radioligand.

¢ Functional Reuptake Inhibition Assay: The potency (ICso) of Ansofaxine to inhibit the reuptake of
DA, NE, and 5-HT was evaluated in Chinese hamster ovary (CHO) cells stably expressing the
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human DAT, NET, or SERT [1] [3]. Cells are incubated with Ansofaxine and a tritiated (3H)
neurotransmitter. The amount of radioactivity taken up by the cells is measured, and the inhibition of
reuptake is calculated relative to controls.

In Vivo Neurochemical Effects (Microdialysis)

This technique directly measures changes in neurotransmitter levels in the brain of live animals.

¢ Protocol: A microdialysis probe is implanted into the rat striatum. After recovery, rats are
administered Ansofaxine (or a control like desvenlafaxine) orally or intravenously. The extracellular
fluid (dialysate) is collected at timed intervals and analyzed for 5-HT, NE, and DA concentrations
using high-performance liquid chromatography (HPLC) [5] [3].
¢ Key Findings:
o Acute and chronic administration of Ansofaxine significantly increases extracellular levels of all
three monoamines in the striatum [3].
o Unlike its metabolite desvenlafaxine (an SNRI), Ansofaxine produces a robust increase in
dopamine, which is a key differentiator for its proposed efficacy in treating anhedonia [5] [3].

Pharmacokinetics and Tissue Distribution

These studies track the absorption, distribution, and metabolism of the drug.

¢ Protocol: Rats are administered a single oral dose of Ansofaxine. At various time points, blood
(plasma), brain, and specific brain regions (e.g., hypothalamus) are collected. The concentrations of
both Ansofaxine and its active metabolite, O-desvenlafaxine (ODV), are quantified using methods like
liquid chromatography-tandem mass spectrometry (LC-MS/MS) [3].

¢ Key Findings: Ansofaxine is rapidly absorbed and converted to ODV. Both the parent drug and the
metabolite are selectively distributed into the hypothalamus, a brain region critical for mood
regulation, motivation, and neuroendocrine function, achieving high concentrations there [3].

Therapeutic Implications & Significance

The unique neurochemical profile of Ansofaxine has several important clinical implications, which are

summarized in the following diagram.
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Therapeutic implications of Ansofaxine's triple reuptake inhibition, highlighting the distinct role of dopamine

enhancement.

e Targeting Anhedonia and Motivation: As dopamine is crucial for reward, motivation, and goal-
directed behavior, enhancing dopaminergic neurotransmission may specifically address anhedonia—
a core symptom of Major Depressive Disorder (MDD) that is often inadequately treated by SSRIs and
SNRIs [5] [1].

¢ Potential for Improved Tolerability: Preclinical evidence suggests that Ansofaxine may mitigate
sexual dysfunction, a common side effect of SSRIs and SNRIs, by increasing dopaminergic activity
[3]. Phase 3 clinical trials confirmed that the drug was generally well-tolerated [1].

¢ A More Balanced Approach: By modulating all three monoamine systems, Ansofaxine represents a
potentially more comprehensive treatment for the diverse symptom clusters of MDD compared to
agents focusing only on serotonin and norepinephrine [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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